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Compound of Interest

Compound Name: 3-Phenylhexanoic acid

Cat. No.: B15296654 Get Quote

This technical guide provides a comprehensive overview of 3-phenylhexanoic acid, tailored

for researchers, scientists, and professionals in drug development. The document covers its

chemical and physical properties, plausible synthetic methods, and potential metabolic

pathways, presenting data in a structured and accessible format.

Chemical and Physical Properties
While a specific CAS (Chemical Abstracts Service) number for 3-phenylhexanoic acid is not

readily available in public databases, its chemical identity is well-defined by its structure and

other identifiers. The compound, with the PubChem CID 235168, is a carboxylic acid featuring

a phenyl group at the third carbon of a hexanoic acid chain.[1] For comparative purposes, data

for the related isomer, 6-phenylhexanoic acid, is also presented.

Table 1: Physicochemical Properties of Phenylhexanoic Acid Isomers
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Property 3-Phenylhexanoic Acid 6-Phenylhexanoic Acid

PubChem CID 235168 79695

Molecular Formula C₁₂H₁₆O₂[1] C₁₂H₁₆O₂[2]

Molecular Weight 192.25 g/mol [1] 192.25 g/mol [2]

XLogP3 3.3 3.3[2]

Hydrogen Bond Donor Count 1 1

Hydrogen Bond Acceptor

Count
2 2

Rotatable Bond Count 5 6

Exact Mass 192.115029749 Da 192.115029749 Da[2]

Topological Polar Surface Area 37.3 Å² 37.3 Å²[2]

Experimental Protocols
Detailed experimental protocols for the synthesis of 3-phenylhexanoic acid are not

extensively documented in publicly accessible literature. However, established organic

chemistry principles and methodologies for the synthesis of related phenylalkanoic acids can

be adapted. Below are illustrative protocols for the synthesis of a related compound, 6-

phenylhexanoic acid, and a general method for the enzymatic resolution of phenyl-substituted

propanoic acids, which can be conceptually applied.

Illustrative Synthesis of a Phenylalkanoic Acid (6-
Phenylhexanoic Acid)
This protocol describes a nickel-catalyzed cross-coupling reaction to form a C-C bond, followed

by hydrolysis to yield the carboxylic acid. This method is adapted from a general procedure for

the synthesis of alkanoic acids.[3]

Materials:

Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂]
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2,2'-Bipyridine

Zinc powder

Succinic anhydride

1-Bromo-4-phenylbutane (as a precursor to the hexanoic acid chain)

N,N-Dimethylacetamide (DMA)

Petroleum ether

Ethyl acetate

Hydrochloric acid (for workup)

Sodium sulfate (for drying)

Procedure:

Catalyst Preparation: In a glovebox, add bis(1,5-cyclooctadiene)nickel (0.03 mmol) and 2,2'-

bipyridine (0.045 mmol) to a microwave tube. Add N,N-dimethylacetamide (0.225 mL) and

stir for one hour to allow for ligand coordination.

Reaction Setup: To the catalyst mixture, add zinc powder (0.6 mmol) and succinic anhydride

(0.45 mmol). Finally, add 1-bromo-4-phenylbutane (0.3 mmol).

Reaction: Seal the tube, remove it from the glovebox, and heat at 80°C for 12 hours.

Quenching and Extraction: Cool the reaction to room temperature and add a few drops of

water to quench. Remove the solvent under reduced pressure. Acidify the residue with dilute

HCl and extract with ethyl acetate.

Purification: Dry the organic layer with sodium sulfate, filter, and concentrate. Purify the

crude product by column chromatography on silica gel using a petroleum ether:ethyl acetate

gradient (e.g., 5:1) to yield 6-phenylhexanoic acid.
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General Workflow for Enzymatic Resolution of Phenyl-
Substituted Carboxylic Acids
This conceptual workflow is based on a patented process for the enzymatic resolution of 3-

phenylpropionic acid derivatives and can be adapted for the chiral separation of 3-
phenylhexanoic acid.[4]
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Enzymatic Resolution Workflow

Preparation

Reaction

Separation & Purification

Products

Racemic 3-Phenylhexanoic Acid Ester

Enzymatic Hydrolysis

Lipase/Esterase Aqueous Buffer

Liquid-Liquid Extraction

Chromatography

Enantioenriched Ester Enantioenriched 3-Phenylhexanoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical β-Oxidation of 3-Phenylhexanoic Acid

Activation

β-Oxidation Cycle
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Enoyl-CoA Hydratase

Oxidation (NAD+ -> NADH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Phenylhexanoic acid | C12H16O2 | CID 235168 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Phenylhexanoic Acid | C12H16O2 | CID 79695 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 6-Phenylhexanoic acid synthesis - chemicalbook [chemicalbook.com]

4. Process for the preparation of substituted 3-phenyl-propanoic acid esters and substituted
3-phenyl-propanoic acids - Patent US-2003008361-A1 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to 3-Phenylhexanoic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15296654#3-phenylhexanoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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